1-(2-Bromo-5-fluorophenyl)propylamine
Overview
Description
1-(2-Bromo-5-fluorophenyl)propylamine (1-BFPPA) is a compound belonging to the class of phenylpropylamines, which are derivatives of phenethylamines. It is an important intermediate in the synthesis of various drugs and other compounds. 1-BFPPA is a colorless liquid, with a boiling point of 248°C and a melting point of -2°C. Its molecular formula is C7H8BrFN.
Scientific Research Applications
Interaction with 5-HT(1A) Receptors
1-(2-Bromo-5-fluorophenyl)propylamine and its derivatives have been investigated for their interactions with 5-HT(1A) receptors. In a study, a series of N,N-dipropyl-substituted derivatives of trans-2-arylcyclopropylamine were synthesized, including 2-bromo-5-fluorophenyl analogues. These compounds were tested for their ability to displace [(3)H]-8-OH-DPAT from rat brain 5-HT(1A) receptors, examining the impact of different substituents on receptor affinity (Vallgårda et al., 1996).
Potential Radioligand for Dopamine and Serotonin Receptors
Another study explored the synthesis and biological characterization of N-benzyl-aminoalcohols with this compound structure, showing affinity for serotonin (5-HT(2)) and dopamine (D(2)) receptors. One of the synthesized compounds demonstrated the ability to cross the blood-brain barrier and localized preferentially in brain regions rich in dopamine and serotonin receptors (Guarna et al., 2001).
Synthesis of Morpholinol Hydrochloride
In the field of chemical synthesis, this compound derivatives have been used to synthesize various compounds. For instance, 2-(2-Fluorophenyl)-3,5-dimethyl-2-morpholinol hydrochloride was synthesized from 2-bromo-1-(2-fluorophenyl)-1-propanone, highlighting the versatility of such compounds in synthetic routes (Tan Bin, 2010).
properties
IUPAC Name |
1-(2-bromo-5-fluorophenyl)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrFN/c1-2-9(12)7-5-6(11)3-4-8(7)10/h3-5,9H,2,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVKKUPFZTBJBOM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=C(C=CC(=C1)F)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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